Cas no 2172452-96-7 ({8,8-dimethyl-1,4,7-trioxaspiro4.4nonan-2-yl}methyl methanesulfonate)

• Product Name: {8,8-dimethyl-1,4,7-trioxaspiro4.4nonan-2-yl}methyl methanesulfonate
• CAS No: 2172452-96-7
• MF: C₁₀H₁₈O₆S
• MW: 266.311322689056
• CID: 5905855
• PubChem ID: 165573599
• Update Time: 2025-08-05

{8,8-dimethyl-1,4,7-trioxaspiro4.4nonan-2-yl}methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• {8,8-dimethyl-1,4,7-trioxaspiro4.4nonan-2-yl}methyl methanesulfonate
• 2172452-96-7
• {8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonan-2-yl}methyl methanesulfonate
• EN300-1614674

• Inchi： 1S/C10H18O6S/c1-9(2)6-10(7-14-9)13-4-8(16-10)5-15-17(3,11)12/h8H,4-7H2,1-3H3
• InChI Key： LOEDQCBSMICUCI-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1COC2(COC(C)(C)C2)O1

Computed Properties

• Exact Mass: 266.08240946g/mol
• Monoisotopic Mass: 266.08240946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79.4Ų

Additional information on {8,8-dimethyl-1,4,7-trioxaspiro4.4nonan-2-yl}methyl methanesulfonate

Compound CAS No 2172452-96-7: {8,8-dimethyl-1,4,7-trioxaspiro4.4nonan-2-yl}methyl methanesulfonate

The compound with CAS No 2172452-96-7, known as {8,8-dimethyl-1,4,7-trioxaspiro4.4nonan-2-yl}methyl methanesulfonate, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of sulfonates and is characterized by its spirocyclic structure and methyl group substitution. The trioxaspiro framework is a key feature of this molecule, contributing to its stability and reactivity in various chemical reactions.

Recent studies have highlighted the potential of this compound in the field of organic synthesis. Its methanesulfonate group makes it an excellent leaving group in substitution reactions, enabling the construction of complex molecular architectures. Researchers have explored its use in the synthesis of bioactive molecules, where precise control over stereochemistry and regioselectivity is critical. The dimethyl substitution at the 8-position of the spirocyclic system further enhances its versatility by introducing steric effects that can be exploited in asymmetric synthesis.

The structural uniqueness of {8,8-dimethyl-1,4,7-trioxaspiro4.4nonan-2-yl}methyl methanesulfonate has also drawn attention in materials science. Its ability to form stable covalent bonds under mild conditions makes it a promising candidate for the development of advanced polymers and coatings. Preliminary experiments have demonstrated its potential as a building block for self-healing materials, where its reactivity can be harnessed to repair microdamage in real-time.

In terms of synthesis, this compound is typically prepared through a multi-step process involving ring-closing metathesis and subsequent functionalization. The use of transition metal catalysts has significantly improved the efficiency of these reactions, making large-scale production more feasible. The trioxaspiro system is formed via a carefully controlled sequence of oxidation and cyclization steps, ensuring high purity and consistency in the final product.

From an environmental perspective, the compound exhibits low toxicity and biodegradability under standard conditions. This makes it suitable for applications where eco-friendliness is a priority. Ongoing research is focused on optimizing its production process to minimize waste and energy consumption, aligning with global sustainability goals.

In conclusion, {8,8-dimethyl-1,4,7-trioxaspiro4.4nonan-2-yl}methyl methanesulfonate (CAS No 2172452-96-7) is a versatile and innovative chemical entity with broad applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis, materials science, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing technological and scientific frontiers is expected to grow significantly.